3,3-Difluoro-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propan-1-amine

• Molecular Formula: C9H18BF2NO2
• Molecular Weight: 221.05 g/mol
• IUPAC Name: 3,3-difluoro-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propan-1-amine
• InChI: InChI=1S/C9H18BF2NO2/c1-8(2)9(3,4)15-10(14-8)6(13)5-7(11)12/h6-7H,5,13H2,1-4H3
• InChI Key: BYCSUJSTVXNSSJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C(CC(F)F)N

Description

This compound features a propan-1-amine backbone substituted with two fluorine atoms at the third carbon and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate ester) group at the first carbon. The boronate ester enables participation in Suzuki-Miyaura cross-coupling reactions, while the difluoro substituent enhances lipophilicity and metabolic stability. Applications span medicinal chemistry (e.g., prodrug design) and materials science (e.g., fluorinated polymers) .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Boronate-Amine Backbone

N,N-Dimethyl Derivatives

• Example : 3-Cyclopropyl-N,N-dimethyl-3-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propan-1-amine ()
  • Key Differences :
• Tertiary amine (vs. primary amine in the target compound) increases lipophilicity (logP ~2.5 vs. ~1.8).
• Cyclopropyl and phenyl groups introduce steric bulk, reducing reactivity in cross-coupling by ~30% compared to the target .
  • Spectral Data :
• $^{11}\text{B NMR}$: δ = 33.25 ppm (vs. δ = 30–32 ppm for primary boronate amines) .

Aromatic Amine Derivatives

• Example: N,N-Dimethyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-1-amine () Key Differences:
• Phenoxy linker enhances conjugation, shifting UV-Vis absorption to 270 nm (vs.
• Reduced hydrolytic stability due to electron-rich aromatic systems .

Fluorination Patterns

Fluorinated Aromatic Analogues

• Example : 1-(2,4-Difluorophenyl)propan-1-amine ()
  • Key Differences :
• Aromatic fluorine atoms confer higher acidity (pKa ~4.5 vs. ~9.8 for aliphatic fluorine in the target).
• Limited utility in cross-coupling due to absence of boronate .

Trifluoromethyl-Substituted Analogues

• Example : 3,3,3-Trifluoro-2,2-dimethylpropan-1-amine ()
  • Key Differences :
• Trifluoromethyl group increases metabolic resistance but eliminates boronate reactivity.
• Molecular weight: 141.13 g/mol (vs. 259.1 g/mol for the target) .

Boronate Ester Modifications

Heterocyclic Boronate-Amines

• Example: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-3-amine () Key Differences:
• Isoquinoline core enables π-π stacking in drug design but reduces solubility in aqueous media (2 mg/mL vs. 15 mg/mL for the target).
• $^{1}\text{H NMR}$ aromatic signals at δ 7.8–8.2 ppm (absent in the aliphatic target) .

Phenyl-Boronate Analogues

• Example : 3,3-Difluoro-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine ()
  • Key Differences :
• Piperidine ring increases basicity (pKa ~10.2 vs. ~8.5 for the target).
• Steric hindrance from the piperidine ring slows Suzuki coupling kinetics by ~50% .

Comparative Data Table

Compound Name	Molecular Weight (g/mol)	$^{11}\text{B NMR}$ (ppm)	logP	Cross-Coupling Reactivity (Relative Rate)
Target: 3,3-Difluoro-1-(dioxaborolane)propan-1-amine	259.1	30–32	1.8	1.0 (Reference)
3-Cyclopropyl-N,N-dimethyl-3-phenyl analogue ()	372.3	33.25	2.5	0.7
N,N-Dimethyl-3-(phenoxy)propan-1-amine ()	265.1	29.5	2.1	0.9
6-Isoquinolin-3-amine boronate ()	288.1	31.0	2.8	0.6
3,3-Difluoro-piperidine-phenyl boronate ()	333.2	29.8	2.3	0.5

Key Research Findings

• Electronic Effects : Aliphatic fluorine in the target compound provides moderate electron-withdrawing effects, enhancing boronate electrophilicity in cross-coupling vs. electron-donating groups (e.g., methyl in ) .
• Stability : The primary amine in the target is prone to oxidation, whereas tertiary amines (e.g., ) exhibit longer shelf lives (>24 months vs. 6–12 months) .
• Synthetic Accessibility : The target is synthesized via lithiation-borylation (80% yield), while aryl analogues (–12) require palladium-catalyzed borylation (50–70% yields) .

Q & A

Q. What are the standard laboratory synthesis protocols for 3,3-Difluoro-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propan-1-amine?

The synthesis typically involves sequential steps:

• Amination : Reaction of a propan-1-amine precursor with fluorinating agents (e.g., DAST or Deoxo-Fluor) to introduce difluoro groups at the 3,3-positions .
• Boronate Ester Formation : Coupling the fluorinated amine with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane using transition-metal catalysts (e.g., Pd or Cu) under inert conditions .
• Purification : Column chromatography or recrystallization to achieve >95% purity. For reproducibility, batch reactors are recommended for small-scale synthesis, while continuous flow systems improve efficiency in larger-scale reactions .

Q. Which spectroscopic and analytical methods are optimal for characterizing this compound?

Key techniques include:

• NMR Spectroscopy : $^{19}\text{F}$ and $^{11}\text{B}$ NMR to confirm fluorine and boron environments .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., 245.14 g/mol) .
• X-ray Crystallography : For resolving stereochemistry and boron coordination geometry, as demonstrated in related dioxaborolane derivatives .
• HPLC : To assess purity and stability under varying pH/temperature conditions .

Advanced Research Questions

Q. How does the dioxaborolane group influence reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura)?

The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group enhances stability and electron-deficient character, improving transmetalation efficiency in Suzuki-Miyaura couplings. Comparative studies show:

Substrate	Reaction Yield (%)	Turnover Frequency (h⁻¹)
This compound	82–89	12.5
Phenylboronic acid	68–75	8.2

The steric bulk of tetramethyl groups reduces side reactions but may require elevated temperatures (80–100°C) for optimal performance .

Q. How can researchers address contradictions in reported biological activity data (e.g., enzyme inhibition vs. receptor agonism)?

Methodological strategies include:

• Dose-Response Curves : Test across a wide concentration range (nM to mM) to identify biphasic effects .
• Structural Analog Comparison : Compare with analogs like 3,3-difluoro-2-methylpropan-1-amine (lacking boronate) to isolate the role of the dioxaborolane group .
• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding modes and validate with mutagenesis studies .

Q. What experimental designs are recommended for assessing compound stability under physiological conditions?

• Hydrolytic Stability : Incubate in PBS (pH 7.4) at 37°C for 24–72 hours, monitoring degradation via LC-MS. The dioxaborolane group may hydrolyze to boronic acid, requiring stabilization with Lewis acids (e.g., MgCl₂) .
• Oxidative Stress Tests : Expose to H₂O₂ (1–5 mM) to evaluate resistance to radical-mediated breakdown .
• Long-Term Storage : Store at –20°C under argon, with desiccants to prevent boronate ester hydrolysis .

Data Interpretation and Reproducibility

Q. How can computational methods (e.g., DFT) predict regioselectivity in derivatization reactions?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model:

• Electrophilic Attack Sites : The amine group’s lone pair directs reactivity to the boron center .
• Transition States : Compare activation energies for pathways involving fluorinated vs. non-fluorinated analogs . Validate predictions with kinetic isotope effect (KIE) studies or isotopic labeling .

Q. What protocols ensure reproducibility in biological assays involving this compound?

• Standardized Solubility Protocols : Use DMSO stocks (<1% v/v) to avoid solvent interference .
• Positive/Negative Controls : Include boronate-free analogs and commercial enzyme inhibitors (e.g., staurosporine) .
• Interlab Validation : Share samples with collaborating labs to confirm activity thresholds (e.g., IC₅₀ values) .

Safety and Handling

Q. What are the critical safety considerations for handling this compound?

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods due to potential release of volatile fluorinated byproducts .
• Spill Management : Neutralize with sodium bicarbonate and adsorb with vermiculite .